Cas no 4238-90-8 (2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine)

2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine structure
4238-90-8 structure
Product Name:2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine
CAS No:4238-90-8
MF:C9H11N5O2
MW:221.215940713882
CID:928069
PubChem ID:229626
Update Time:2025-04-19

2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-bis(aziridin-1-yl)-6-methyl-5-nitropyrimidine
    • 2,4-Bis-< aziridino> -6-methyl-5-nitro-pyrimidin
    • 2,4-bis-aziridin-1-yl-6-methyl-5-nitro-pyrimidine
    • 2,6-Bis-(ethylenimino)-5-nitro-4-methyl-pyrimidin
    • AC1L5HQ1
    • AC1Q1YFN
    • AG-K-90889
    • AR-1D3355
    • CTK4I6161
    • Elderfied pyrimidine mustard
    • NSC23436
    • Pyrimidine,4-bis(1-aziridinyl)-6-methyl-5-nitro-
    • Nitropyrimidine (2,4-bis(1-aziridinyl)-6-methyl-5-)
    • 4238-90-8
    • ELDERFIELD'S PYRIMIDINE MUSTARD
    • DTXSID50281903
    • Inchi: 1S/C9H11N5O2/c1-6-7(14(15)16)8(12-2-3-12)11-9(10-6)13-4-5-13/h2-5H2,1H3
    • InChI Key: QMFATHWBIVVHPH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)N=C(N=C1N1CC1)N1CC1)=O

Computed Properties

  • Exact Mass: 221.09143
  • Monoisotopic Mass: 221.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 77.6Ų

Experimental Properties

  • PSA: 74.94
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